Cas no 1214343-11-9 (4-Methyl-6-(pyridin-4-yl)pyridin-3-amine)

• Product Name: 4-Methyl-6-(pyridin-4-yl)pyridin-3-amine
• CAS No: 1214343-11-9
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 4909568
• Update Time: 2025-08-03

4-Methyl-6-(pyridin-4-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-(pyridin-4-yl)pyridin-3-amine
• 4-Methyl-6-(pyridin-4-yl)pyridin-3-amine

• Inchi： 1S/C11H11N3/c1-8-6-11(14-7-10(8)12)9-2-4-13-5-3-9/h2-7H,12H2,1H3
• InChI Key： BXDHDRQXXNUSNZ-UHFFFAOYSA-N
• SMILES： N1C=C(C(C)=CC=1C1C=CN=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8

Additional information on 4-Methyl-6-(pyridin-4-yl)pyridin-3-amine

Introduction to 4-Methyl-6-(pyridin-4-yl)pyridin-3-amine (CAS No. 1214343-11-9)

4-Methyl-6-(pyridin-4-yl)pyridin-3-amine, identified by its CAS number 1214343-11-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The structural features of 4-Methyl-6-(pyridin-4-yl)pyridin-3-amine, particularly its dual pyridine rings connected through an amine-substituted nitrogen, contribute to its unique chemical properties and potential applications in therapeutic interventions.

The compound’s molecular structure includes a methyl group at the 4-position of one pyridine ring and a pyridinyl group at the 6-position of another, with an amine functional group at the 3-position. This specific arrangement not only influences its reactivity but also its interaction with biological targets. The presence of nitrogen atoms in multiple positions enhances its ability to form hydrogen bonds, a key factor in binding to biological macromolecules such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate biological pathways associated with various diseases. 4-Methyl-6-(pyridin-4-yl)pyridin-3-amine has emerged as a promising candidate in this endeavor due to its structural complexity and potential for selective binding. Studies have begun to explore its pharmacological profile, particularly in the context of central nervous system (CNS) disorders, where pyridine derivatives have shown efficacy.

One of the most intriguing aspects of 4-Methyl-6-(pyridin-4-yl)pyridin-3-amine is its potential as a scaffold for further chemical modification. The amine group at the 3-position, for instance, can be readily functionalized to introduce additional pharmacophores or improve solubility and bioavailability. This flexibility makes it an attractive molecule for medicinal chemists aiming to design next-generation drugs with enhanced therapeutic profiles.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for such compounds. Virtual screening techniques have been employed to identify potential binding interactions between 4-Methyl-6-(pyridin-4-yl)pyridin-3-amine and target proteins, providing insights into its mechanism of action. These computational studies have hinted at its potential as an allosteric modulator, a strategy that has gained traction in drug development due to its ability to bind to sites distinct from the active site of enzymes or receptors.

The synthesis of 4-Methyl-6-(pyridin-4-yl)pyridin-3-amines has also seen significant progress. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and flow chemistry, have enabled more efficient and scalable production processes. These advancements not only reduce costs but also allow for the rapid exploration of structural analogs, further expanding the chemical space available for drug discovery.

In addition to its pharmacological potential, 4-Methyl-6-(pyridin-y1)-yryidin-i-aminc has been studied for its role in chemical biology research. Its ability to interact with biological systems makes it a valuable tool for understanding complex signaling pathways and disease mechanisms. Researchers are leveraging this compound to develop probes that can visualize and manipulate cellular processes, providing new avenues for therapeutic intervention.

The future of 4-Methyl-yMethyI-yMethyl-pyrdine-i-aminc (CAS No. 12143a43-I1-I9) looks promising as more data emerges from both preclinical and clinical studies. Its unique structural features and versatile chemical properties position it as a key player in the development of novel therapeutics. As research continues to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to the field of medicinal chemistry.